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Penoxsulam Penoxsulam Penoxsulam is a triazolopyrimidine sulfonamide type of post-emergence herbicide, used as an acetolactate synthase (ALS) inhibitor for weed control management.
Penoxsulam is a member of triazolopyrimidines.
Brand Name: Vulcanchem
CAS No.: 219714-96-2
VCID: VC21256123
InChI: InChI=1S/C16H14F5N5O5S/c1-29-10-6-22-15(30-2)26-13(10)23-14(24-26)25-32(27,28)12-8(16(19,20)21)4-3-5-9(12)31-7-11(17)18/h3-6,11H,7H2,1-2H3,(H,24,25)
SMILES: COC1=CN=C(N2C1=NC(=N2)NS(=O)(=O)C3=C(C=CC=C3OCC(F)F)C(F)(F)F)OC
Molecular Formula: C16H14F5N5O5S
Molecular Weight: 483.4 g/mol

Penoxsulam

CAS No.: 219714-96-2

Cat. No.: VC21256123

Molecular Formula: C16H14F5N5O5S

Molecular Weight: 483.4 g/mol

* For research use only. Not for human or veterinary use.

Penoxsulam - 219714-96-2

Specification

Description Penoxsulam is a triazolopyrimidine sulfonamide type of post-emergence herbicide, used as an acetolactate synthase (ALS) inhibitor for weed control management.
Penoxsulam is a member of triazolopyrimidines.
CAS No. 219714-96-2
Molecular Formula C16H14F5N5O5S
Molecular Weight 483.4 g/mol
IUPAC Name 2-(2,2-difluoroethoxy)-N-(5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl)-6-(trifluoromethyl)benzenesulfonamide
Standard InChI InChI=1S/C16H14F5N5O5S/c1-29-10-6-22-15(30-2)26-13(10)23-14(24-26)25-32(27,28)12-8(16(19,20)21)4-3-5-9(12)31-7-11(17)18/h3-6,11H,7H2,1-2H3,(H,24,25)
Standard InChI Key SYJGKVOENHZYMQ-UHFFFAOYSA-N
SMILES COC1=CN=C(N2C1=NC(=N2)NS(=O)(=O)C3=C(C=CC=C3OCC(F)F)C(F)(F)F)OC
Canonical SMILES COC1=CN=C(N2C1=NC(=N2)NS(=O)(=O)C3=C(C=CC=C3OCC(F)F)C(F)(F)F)OC
Colorform Off-white
Tan solid
Melting Point 223-234 °C

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